2-(ethylthio)-3-(4-nitrophenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 2-ethylsulfanyl-3-(4-nitrophenyl)-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C18H14N4O3S/c1-2-26-18-20-15-13-5-3-4-6-14(13)19-16(15)17(23)21(18)11-7-9-12(10-8-11)22(24)25/h3-10,19H,2H2,1H3
• InChI Key: FDDFATINOGWBEH-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C(=O)N1C3=CC=C(C=C3)[N+](=O)[O-])NC4=CC=CC=C42
• Molecular Formula: C18H14N4O3S
• Molecular Weight: 366.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the indole and pyrimidine rings, the nitrophenyl group, and the ethylthio group. These groups could potentially influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The nitro group could potentially undergo reduction reactions, and the ethylthio group might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could make the compound more polar, affecting its solubility in different solvents.

Future Directions

The future research directions for this compound could include studying its synthesis, properties, and potential applications. For example, it could be interesting to investigate whether this compound has any biological activity.